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CAS No.: 60-01-5
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The following table summarizes the core market and application data for Tributyrin, which forms the basis

for its cost-effectiveness in various industries.

Aspect Summary of Findings
Global Market Valued at USD 2.33 Billion in 2023, poised to grow at a CAGR of 5.25% (2025-
Valuation 2032) [1]. Another report estimates growth from USD 2.577 Billion in 2025 to

USD 4.3 Billion by 2035 [2].

Dominant Food & Beverages; accounted for >50% of global revenue in 2023 [1] [2]. Used
Application as a flavoring agent and emulsifier [1].

Segment

Fastest-Growing Pharmaceuticals; driven by anti-inflammatory, antibacterial, and gut-healing
Segment properties [1] [2].

Key Market Driver  Shift toward antibiotic-free and natural additives, especially in animal nutrition

[1] [3].

Primary Chemical synthesis; due to scalability, cost-effectiveness, and proven industrial
Production processes [1].
Method

Performance & Efficacy: Tributyrin vs. Alternatives
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The tables below consolidate experimental data from scientific studies, highlighting Tributyrin's

effectiveness across different models. This performance is a critical component of its value proposition.

Table 1: Performance in Animal Nutrition & Livestock This is the most well-documented area of

application for Tributyrin.

Study Model /

Supplementation

. Key Performance Outcomes vs. Control Reference

Subject Protocol

Weaned 0.2% in feed for 40 1 Body Weight & Average Daily Gain; 1 Feed

Piglets days Efficiency (G:F); 1+ Serum albumin, glucose, HDL,
and insulin; | Blood urea (indicator of improved
protein use) [4].

Weaned 0.2% in diet for 28 1 Average Daily Gain (days 0-14); Enhanced

Piglets (LPS days antioxidant capacity (1 CAT, GSH; | MDA);

Challenge) Improved immune function (1 IL-10; | IL-6, IL-
1B); Reduced liver inflammation via macrophage
polarization (M1 - M2) [5].

Weaned 4.0 g/kg in feed t Average Daily Body Weight Gain; 1 Dry

Lambs Matter Intake; Improved gastrointestinal
development (1 rumen papillae length/width,
intestinal villus height); + Total volatile fatty acid
(VFA) concentration [6].

Pre-weaned 2 g/L of milk | Diarrhea frequency; Improved intestinal

Dairy Calves

development (1 villus height in jejunum and
ileum); Enhanced intestinal barrier function (1
claudin-4 gene expression); | Inflammation (!

IL-1B) [7].

Table 2: Efficacy in Metabolic and Inflammatory Health (Preclinical Models) These studies point to its

potential for human pharmaceutical applications.
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Supplementation

Study Model Key Efficacy Outcomes vs. Control Reference
Protocol

Diet-Induced 2.0 g/kg by gavage, | Body weight gain; Improved insulin

Obese Mice 3x/week for 6 weeks sensitivity & glucose metabolism; |

Hepatic triglyceride content; Anti-
inflammatory state in adipose tissue (I IL-
1B, TNF-a; 1 IL-10, Treg cells, M2-
macrophages). Effects were dependent on
GPR109A receptor [8].

Major 4 g/day for 8 weeks The primary outcome was to assess the
Depressive (in addition to feasibility and acceptability of the
Disorder (MDD)  antidepressants) supplement. The study is designed to

- Human Pilot explore changes in depressive symptoms
Trial and gut-brain-axis metrics, but efficacy

results are not yet reported [9].

Mechanistic Insights: How Tributyrin Works

The efficacy of Tributyrin is rooted in its function as a prodrug, releasing butyrate upon digestion [8]. The
diagrams below summarize key signaling pathways through which it exerts its effects, as identified in the

research.
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Diagram Title: Key Anti-inflammatory and Metabolic Pathways of Tributyrin
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Diagram Title: Multifactorial Benefits of Tributyrin in Animal Health

Analysis of Cost-Effectiveness

A direct, quantitative cost-effectiveness analysis comparing Tributyrin to all alternatives is not available in

the searched literature. However, a strong qualitative case can be made based on the synthesized data:

¢ Indirect Evidence of Value: The consistent, multi-species improvements in growth performance,
feed efficiency, and disease reduction (like diarrhea) presented in the tables above provide a
powerful indirect argument for cost-effectiveness. In production animals, these metrics are directly
tied to economic return, suggesting that the initial cost of the additive is offset by improved outcomes

[4] [6] [7].
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e Superiority over Butyrate Salts: Tributyrin is noted for its higher bioavailability and stability
compared to sodium or potassium butyrate salts. It is less odorous, which prevents feed palatability
issues, and its triglyceride form allows for targeted release in the small intestine [4] [8]. This enhanced
performance profile can justify a potentially higher unit cost.

e Market Traction as an Alternative: The key market driver identified is the replacement of in-feed
antibiotics. Tributyrin's efficacy in promoting gut health and immunity positions it as a cost-effective
solution for maintaining productivity and animal health in a post-antibiotic era [1] [3].

How to Deepen Your Analysis

For a more complete cost-effectiveness analysis, I suggest you:

e Contact Suppliers Directly: Reach out to major producers like Evonik, Perstorp, or BASF SE (as
mentioned in the market reports) for specific pricing data and proprietary research on Return on
Investment (ROI) in various application settings [1] [3].

¢ Explore Human Drug Development: The most relevant clinical trial for drug development is the
2025 pilot study on Major Depressive Disorder (MDD) [9]. Monitoring the results of this and future
trials will be crucial for evaluating Tributyrin's cost-effectiveness as a pharmaceutical ingredient.

e Conduct a Total Economic Value (TEV) Assessment: For animal nutrition, you can use the
performance data (e.g., improved ADG, FCR, reduced mortality) from the provided studies to build a
model that calculates the value generated per dollar spent on Tributyrin supplementation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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